Cas no 2227690-41-5 ((2R)-2-amino-3,3-difluorobutan-1-ol)

• Product Name: (2R)-2-amino-3,3-difluorobutan-1-ol
• CAS No: 2227690-41-5
• MF: C₄H₉F₂NO
• MW: 125.117168188095
• CID: 6344339
• PubChem ID: 165632113
• Update Time: 2025-10-19

(2R)-2-amino-3,3-difluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3,3-difluorobutan-1-ol
• EN300-1944318
• 2227690-41-5

• Inchi： 1S/C4H9F2NO/c1-4(5,6)3(7)2-8/h3,8H,2,7H2,1H3/t3-/m1/s1
• InChI Key： YXWPOQAPFXQHMZ-GSVOUGTGSA-N
• SMILES： FC(C)([C@@H](CO)N)F

Computed Properties

• Exact Mass: 125.06522023g/mol
• Monoisotopic Mass: 125.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-3,3-difluorobutan-1-ol

Introduction to (2R)-2-amino-3,3-difluorobutan-1-ol (CAS No. 2227690-41-5)

(2R)-2-amino-3,3-difluorobutan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2227690-41-5, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of fluorine atoms and an amino group in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The stereochemistry of (2R)-2-amino-3,3-difluorobutan-1-ol is particularly noteworthy, as the (R) configuration at the second carbon atom influences its interactions with biological targets. This chirality is often a critical factor in the efficacy and selectivity of pharmaceutical agents, highlighting the importance of precise stereochemical control during synthesis. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure forms of this compound, facilitating its use in high-value applications.

Research into the pharmacological properties of (2R)-2-amino-3,3-difluorobutan-1-ol has revealed promising results in several therapeutic areas. The compound’s ability to act as a building block for more complex scaffolds has been exploited in the design of novel inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms in its structure contribute to enhanced metabolic stability and binding affinity, making it an attractive candidate for further medicinal chemistry exploration.

The synthetic pathways for preparing (2R)-2-amino-3,3-difluorobutan-1-ol have seen significant innovation over recent years. Traditional methods often rely on chiral auxiliaries or catalysts to achieve the desired stereochemical outcome. However, newer approaches leveraging transition metal catalysis and biocatalysis offer more sustainable and efficient routes. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. The development of such methodologies underscores the compound’s versatility and importance in modern synthetic chemistry.

In addition to its pharmaceutical applications, (2R)-2-amino-3,3-difluorobutan-1-ol has found utility in materials science and agrochemical research. Its unique structural features make it a suitable precursor for polymers with specialized properties, such as enhanced thermal stability or biodegradability. Furthermore, derivatives of this compound have shown potential as intermediates in the synthesis of novel pesticides and herbicides, contributing to sustainable agricultural practices. The broad spectrum of its applications highlights its significance beyond traditional pharmaceuticals.

The future prospects for (2R)-2-amino-3,3-difluorobutan-1-ol are promising, with ongoing research exploring new derivatives and functionalities. Collaborative efforts between academia and industry are driving innovation in both synthetic methodologies and biological evaluations. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in addressing complex global health challenges. The integration of computational modeling with experimental techniques is particularly valuable in accelerating the discovery process.

The regulatory landscape for compounds such as (2R)-2-amino-3,3-difluorobutan-1-ol is continually evolving to ensure safety and efficacy while fostering innovation. Regulatory agencies worldwide are adopting more nuanced approaches to assess the potential benefits and risks associated with new chemical entities. This includes rigorous testing protocols for both preclinical and clinical stages of drug development. Compliance with these standards is essential for ensuring that such compounds can be safely translated from laboratory research to clinical use.

In conclusion, (2R)-2-amino-3,3-difluorobutan-1-ol (CAS No. 2227690-41-5) represents a compelling example of how structural innovation can lead to significant advancements across multiple scientific disciplines. Its unique properties make it a valuable asset in pharmaceutical research, synthetic chemistry, and materials science. As research progresses and new methodologies are developed, this compound is poised to remain at the forefront of scientific discovery.